4-Hydroxy-3-(trifluoromethoxy)benzamide

• Molecular Formula: C8H6F3NO3
• Molecular Weight: 221.13 g/mol
• IUPAC Name: 4-hydroxy-3-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C8H6F3NO3/c9-8(10,11)15-6-3-4(7(12)14)1-2-5(6)13/h1-3,13H,(H2,12,14)
• InChI Key: ICBQWLQBMZAQJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)N)OC(F)(F)F)O

Description

4-Hydroxy-3-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C8H6F3NO3 and its molecular weight is 221.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-hydroxy-3-(trifluoromethoxy)benzoic acid (841 mg, 3.79 mmol) in dimethylformamide (10 ml) were added (benzotriazol-1-yloxy)tris(dimethylamino) phosphonium hexafluorophosphate (1.84 g, 4.17 mmol), hydroxybenzotriazole hydrate (563 mg, 4.17 mmol), diisopropylethylamine (1.99 ml, 11.4 mmol), and ammonium chloride (405 mg, 7.58 mmol). The resulting solution was stirred at room temperature for 2 h, and then diluted with ethyl acetate and washed with 0.5 M HCl and brine (2×). The organic layer was dried over sodium sulfate and concentrated in vacuo. The residue was purified by flash column chromatography using a Horizon Biotage, 65i Si column, eluting with 1 column volume of dichloromethane, followed by a linear gradient of ethyl acetate in dichloromethane from 0% to 100% over 10 column volumes to afford the title compound. Mass spectrum (ESI) 222.1 (M+1).